![molecular formula C16H9ClN2O4 B5800473 5-chloro-8-quinolinyl 3-nitrobenzoate](/img/structure/B5800473.png)
5-chloro-8-quinolinyl 3-nitrobenzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of 5-chloro-8-quinolinyl 3-nitrobenzoate and related compounds typically involves the formation of hydrogen-bonded structures with quinoline derivatives. For instance, compounds of quinoline with chloro- and nitro-substituted benzoic acid have been synthesized, demonstrating the ability to form short hydrogen bonds between the pyridine N atom and a carboxyl O atom of benzoic acids (Gotoh & Ishida, 2009). These reactions showcase the foundational steps that could be applied or modified for synthesizing 5-chloro-8-quinolinyl 3-nitrobenzoate.
Molecular Structure Analysis
The molecular structure of compounds related to 5-chloro-8-quinolinyl 3-nitrobenzoate often features complex hydrogen bonding and molecular interactions. For example, the structural determination of isomeric compounds involving quinoline derivatives has revealed distinct hydrogen bonding patterns, which play a crucial role in the stability and properties of these compounds (Smith, Wermuth, & White, 2001). Understanding these interactions is essential for analyzing the molecular structure of 5-chloro-8-quinolinyl 3-nitrobenzoate.
Chemical Reactions and Properties
Chemical reactions involving related compounds, such as the preparation of heterocyclic scaffolds from multireactive building blocks, highlight the versatility and reactivity of chloro- and nitro-substituted compounds (Křupková, Funk, Soural, & Hlaváč, 2013). These studies suggest potential pathways for chemical reactions involving 5-chloro-8-quinolinyl 3-nitrobenzoate and its participation in forming various heterocyclic structures.
Physical Properties Analysis
While specific studies on the physical properties of 5-chloro-8-quinolinyl 3-nitrobenzoate are not available, research on similar compounds provides valuable information. For example, the synthesis and characterization of related compounds involve detailed analyses of their crystalline structures and interactions, which are crucial for understanding the physical properties of these molecules (Gotoh & Ishida, 2019).
Chemical Properties Analysis
The chemical properties of related quinolinyl and nitrobenzoate compounds have been explored through various synthetic and analytical techniques. Studies such as those on the synthesis of 5-chloro-2, 3, 4-trifluorobenzoic acid (Yu et al., 2015) provide insights into the reactivity, stability, and functional group transformations relevant to 5-chloro-8-quinolinyl 3-nitrobenzoate.
Mechanism of Action
Target of Action
Related compounds such as 5-chloro-8-quinolinol have been shown to exhibit antimicrobial, antifungal, and antiamoebic activities .
Mode of Action
A related compound, cloquintocet-mexyl, is known to accelerate the herbicide detoxification process . This suggests that 5-chloro-8-quinolinyl 3-nitrobenzoate may interact with its targets to modulate their normal functioning, leading to changes in cellular processes.
Result of Action
For instance, naphthalene-2-yl 2-chloro-5-dinitrobenzoate (a structurally similar compound) has been reported to increase liver enzyme levels and normal sperm count in toxicity studies .
properties
IUPAC Name |
(5-chloroquinolin-8-yl) 3-nitrobenzoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H9ClN2O4/c17-13-6-7-14(15-12(13)5-2-8-18-15)23-16(20)10-3-1-4-11(9-10)19(21)22/h1-9H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HGLVVBKRUBVMGH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)OC2=C3C(=C(C=C2)Cl)C=CC=N3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H9ClN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.70 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Chloro-8-quinolinyl 3-nitrobenzoate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.